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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of prominent C10 aldehydes, namely decanal and citral. The information is curated

to support research, scientific analysis, and professionals engaged in drug development,

offering quantitative data, detailed experimental methodologies, and visualizations of relevant

biological and experimental processes.

Introduction to C10 Aldehydes
C10 aldehydes are organic compounds characterized by a ten-carbon backbone and a terminal

aldehyde functional group (-CHO). They are prevalent in nature, contributing significantly to the

aromas of citrus fruits and essential oils. Beyond their roles as fragrance and flavoring agents,

certain C10 aldehydes exhibit notable biological activities, making them subjects of interest in

pharmaceutical and therapeutic research. This guide will focus on two key C10 aldehydes:

Decanal (Capraldehyde): A saturated aldehyde with the chemical formula C₁₀H₂₀O. It is a

component of citrus and coriander essential oils and is known for its strong, waxy, and citrus-

like odor.[1]

Citral (3,7-dimethylocta-2,6-dienal): An acyclic monoterpene aldehyde with the formula

C₁₀H₁₆O.[2] It exists as a mixture of two geometric isomers: geranial (trans-isomer or citral A)

and neral (cis-isomer or citral B).[3] Citral is the principal component of lemongrass oil and
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possesses a strong lemon scent.[4] It has demonstrated a wide range of biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties.[5][6]

Physicochemical Data
The fundamental physicochemical properties of decanal and citral are summarized below.

These values are critical for understanding their behavior in various solvents, formulations, and

biological systems.

Table 2.1: Physicochemical Properties of Decanal
Property Value Reference(s)

Molecular Formula C₁₀H₂₀O [7]

Molecular Weight 156.27 g/mol [7][8]

Appearance Colorless to light yellow liquid [1][9]

Odor Fatty, waxy, citrus-like [1]

Density 0.822 - 0.835 g/cm³ (at 20°C) [1][10]

Boiling Point 207 - 209 °C [1][11]

Melting Point -5 to 7 °C [1][7][11]

Flash Point 82 - 93 °C [1][12]

Vapor Pressure 8.2 Pa (at 20°C) [1]

Water Solubility Practically insoluble [1][7][9]

Solubility in Organics Soluble in ethanol, ether, oils [13]

Log P 3.8 [14]

Table 2.2: Physicochemical Properties of Citral (Isomeric
Mixture)
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆O [2][3]

Molecular Weight 152.24 g/mol -

Appearance Pale yellow liquid [2]

Odor Strong lemon-like [2]

Density 0.885 - 0.897 g/cm³ (at 20°C) [2][3]

Boiling Point 226 - 230 °C [2]

Melting Point < -10 °C

Flash Point ~92 °C

Vapor Pressure 1.3 Pa (at 20°C) -

Water Solubility
~1.5 g/L (at 20°C); low

solubility
[2]

Solubility in Organics
Miscible with ethanol, diethyl

ether
[2]

Log P ~3.45

Experimental Protocols
Detailed and reproducible methodologies are paramount in scientific research. The following

sections describe standard laboratory protocols for determining key physicochemical properties

of C10 aldehydes.

Protocol for Determination of Solubility
This protocol outlines a systematic approach to determine the solubility of a C10 aldehyde in

water and other common laboratory solvents.

Materials:

Sample of C10 aldehyde (e.g., Decanal or Citral)
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Small test tubes (13x100 mm)

Graduated pipettes or micropipettes

Vortex mixer

Solvents: Deionized water, 5% w/v NaOH solution, 5% w/v NaHCO₃ solution, 5% v/v HCl

solution, Ethanol, Diethyl Ether, Hexane.

Procedure:

Water Solubility:

Add 25 mg (or 0.05 mL) of the C10 aldehyde to a small test tube.

Add 0.75 mL of deionized water in three portions of 0.25 mL.

After each addition, shake the tube vigorously or use a vortex mixer for 30 seconds.

Observe the mixture. If the aldehyde dissolves completely, it is classified as water-soluble.

Given the nature of C10 aldehydes, they are expected to be insoluble.[1][2]

Solubility in Aqueous Acid/Base (for water-insoluble compounds):

Prepare three test tubes, each containing 25 mg of the aldehyde.

To the first tube, add 0.75 mL of 5% HCl. To the second, add 0.75 mL of 5% NaOH. To the

third, add 0.75 mL of 5% NaHCO₃.

Vigorously shake each tube for 30-60 seconds.

Observe for solubility. Aldehydes are generally neutral and will not dissolve in dilute acid or

base solutions.[9] This confirms the absence of strongly acidic (e.g., carboxylic acid) or

basic (e.g., amine) functional groups.

Solubility in Organic Solvents:

Prepare three test tubes, each containing 25 mg of the aldehyde.
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To the first tube, add 0.75 mL of ethanol. To the second, add 0.75 mL of diethyl ether. To

the third, add 0.75 mL of hexane.

Vigorously shake each tube and observe. C10 aldehydes are expected to be soluble in

common organic solvents like ethanol and ether due to their non-polar hydrocarbon

chains.[2][13]

Visualization of Experimental Workflow:

The decision-making process for this solubility classification is illustrated in the following

diagram.
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Workflow for Solubility Determination of C10 Aldehydes
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Workflow for Solubility Determination of C10 Aldehydes
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Protocol for Micro-Boiling Point Determination
This method is suitable for small quantities of liquid and is a standard technique for determining

the boiling point of an organic compound.

Materials:

Thiele tube or small beaker for oil bath

Mineral oil or other suitable heating oil

Thermometer (-10 to 250 °C range)

Small test tube (e.g., 6x50 mm)

Capillary tube (sealed at one end)

Bunsen burner or hot plate

Stand and clamps

Procedure:

Apparatus Setup:

Fill the Thiele tube with mineral oil to a level above the side-arm junction.

Attach a small test tube containing 0.5 mL of the C10 aldehyde to the thermometer using a

rubber band or thread. The bottom of the test tube should align with the thermometer bulb.

Place a capillary tube, sealed end up, into the liquid in the test tube.

Immerse the assembly into the Thiele tube, ensuring the aldehyde sample is below the oil

level.

Heating:

Gently heat the side arm of the Thiele tube with a small flame or on a hot plate.[5]

Convection currents will ensure uniform temperature distribution.
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As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Observation and Measurement:

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor pressure of the liquid is overcoming

the atmospheric pressure.

Remove the heat source and allow the apparatus to cool slowly.

Observe the capillary tube closely. The stream of bubbles will slow and eventually stop.

The boiling point is the temperature at which the liquid just begins to be drawn back into

the capillary tube.[2][3]

Record this temperature. For accuracy, repeat the determination.

Biological Activity and Signaling Pathways
While decanal's biological activities are primarily noted in the context of fragrance and

antifungal applications, citral has been the subject of extensive research for its therapeutic

potential.

Biological Activities of Citral
Citral exhibits a remarkable spectrum of biological effects relevant to drug development,

including:

Anticancer Activity: Citral has been shown to inhibit the proliferation of various cancer cell

lines and induce apoptosis (programmed cell death).

Anti-inflammatory Effects: It can suppress inflammatory pathways and reduce the production

of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[7]

Antioxidant Properties: Citral can protect cells against oxidative stress by scavenging free

radicals.[1]

Antimicrobial Activity: It shows broad-spectrum activity against various bacteria and fungi.[5]
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Citral's Interaction with Cellular Signaling Pathways
Citral's anticancer and anti-inflammatory effects are mediated through its modulation of multiple

intracellular signaling pathways. One key pathway it influences is the Mitogen-Activated Protein

Kinase (MAPK) cascade. The MAPK pathway is a crucial signaling route that translates

extracellular signals into cellular responses, such as proliferation, differentiation, and apoptosis.

Dysregulation of this pathway is a hallmark of many cancers.

Studies have shown that citral can attenuate the activation of MAPK pathways, which

contributes to its protective effects against cellular stress and its ability to halt cancer cell

proliferation.[1] Furthermore, a multi-faceted anticancer mechanism for citral has been

proposed, involving the induction of Reactive Oxygen Species (ROS), inhibition of tubulin

polymerization (disrupting cell division), and inhibition of the enzyme Aldehyde Dehydrogenase

1A3 (ALDH1A3), which is linked to cancer stem cells and chemoresistance.

Visualization of Citral's Anticancer Signaling:

The following diagram illustrates the key mechanisms through which citral exerts its anticancer

effects.
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Simplified Signaling of Citral's Anticancer Mechanisms
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Simplified Signaling of Citral's Anticancer Mechanisms

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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